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Compound of Interest

Compound Name: 3,5-Di-tert-butylaniline

Cat. No.: B181150 Get Quote

This guide provides immediate and essential safety protocols and logistical information for the

handling and disposal of 3,5-Di-tert-butylaniline, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is critical for ensuring

laboratory safety and minimizing occupational hazards.

Physicochemical and Hazard Data
A summary of key quantitative data for 3,5-Di-tert-butylaniline is presented below for quick

reference.
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Property Value

Molecular Formula C₁₄H₂₃N[1][2]

Molecular Weight 205.34 g/mol [2]

CAS Number 2380-36-1[1][3][4]

Appearance
White to yellow to pale brown crystals, powder,

or fused solid[1][5]

Melting Point 54-57 °C (lit.)[1][6][7]

Boiling Point 276.6 ± 29.0 °C (Predicted)[7]

Flash Point 113 °C (235.4 °F) - closed cup[6]

Solubility
Soluble in organic solvents like benzene and

alcohol[1][7]

Hazard Classifications

Skin Irritant (Category 2), Eye Irritant (Category

2), Specific target organ toxicity — single

exposure (Category 3), Respiratory system[2][8]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3,5-Di-tert-
butylaniline to prevent exposure.
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Area of Protection Required PPE
Specifications and
Remarks

Eye/Face Protection

Safety glasses with side

shields or chemical goggles. A

face shield is required if there

is a splash hazard.[3]

All eye and face protection

should comply with EN166 or

OSHA's 29 CFR 1910.133

standards.[8][9]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[10]

Inspect gloves for any signs of

degradation or punctures

before each use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.[10]

Laboratory coat.

A flame-resistant lab coat

should be worn and kept fully

buttoned to protect against

splashes and dust.[10]

Closed-toe shoes.

Shoes must cover the entire

foot. Protective boots may be

required depending on the

situation.[3][10]

Respiratory Protection

A NIOSH-approved dust

respirator (e.g., N95 type) is

necessary if dust is generated

or engineering controls are

insufficient.[3][6]

Use in a well-ventilated area,

preferably within a chemical

fume hood.[3][8][10]

Emergency First Aid Protocols
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If the

person feels unwell, seek immediate medical

attention.[3][8][11] If breathing has stopped,

provide artificial respiration.[12]

Skin Contact

Immediately remove all contaminated clothing.

Gently wash the affected area with plenty of

soap and water.[3][11] If skin irritation occurs,

seek medical advice.[3][8]

Eye Contact

Rinse cautiously with water for several minutes.

If present, remove contact lenses if it is easy to

do so. Continue rinsing.[3][8][11] If eye irritation

persists, get medical advice or attention.[8][11]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or doctor if

you feel unwell.[3][11]

Operational Plan for Safe Handling and Disposal
This step-by-step plan outlines the procedures for the safe management of 3,5-Di-tert-
butylaniline from receipt to disposal.

1. Receiving and Storage:

Inspection: Upon receipt, carefully inspect the container for any signs of damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Storage: Store in a cool, dark, dry, and well-ventilated place.[3][8] Keep the container tightly

closed and store under an inert gas.[3] Store away from incompatible materials such as

oxidizing agents.[3]

2. Handling:
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Ventilation: All handling should be performed in a well-ventilated area, preferably inside a

chemical fume hood to prevent the dispersion of dust.[3][10]

Personal Hygiene: Avoid all personal contact, including inhalation.[10] Do not eat, drink, or

smoke in the laboratory.[10][11] Wash hands and face thoroughly after handling.[3][8][11]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[3][11] Avoid dust

formation.[4][8]

3. Accidental Release Measures:

Personal Precautions: Use personal protective equipment.[3][4] Evacuate personnel to safe

areas and ensure adequate ventilation.[4]

Environmental Precautions: Prevent the product from entering drains.[4]

Containment and Cleaning: Sweep up the spilled material and shovel it into a suitable,

closed container for disposal.[4][8] Avoid creating dust.[4]

4. Disposal Plan:

Waste Collection: Collect all waste material, including contaminated PPE, in a clearly labeled

and sealed container.[10]

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal plant.[8][13][14] Comply with all local, regional, and national regulations.[3] Do not

dispose of it down the drain or in regular trash.[8][10]

Experimental Workflow and Logical Relationships
The following diagrams illustrate key procedural workflows for handling 3,5-Di-tert-
butylaniline.
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Chemical Handling Workflow
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Caption: Workflow for Safe Handling and Disposal.
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Emergency Spill Response

Spill Detected

Evacuate Immediate Area Alert Supervisor/Safety Officer
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Collect Contaminated Material
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Caption: Logical Flow for Handling a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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